Cas no 338409-04-4 (({2-[(4-chlorophenyl)amino]-2-oxoethyl}thio)acetic acid)

• Product Name: ({2-[(4-chlorophenyl)amino]-2-oxoethyl}thio)acetic acid
• CAS No: 338409-04-4
• MF: C₁₀H₁₀ClNO₃S
• MW: 259.709300518036
• CID: 3082647
• PubChem ID: 1133326
• Update Time: 2025-04-21

({2-[(4-chlorophenyl)amino]-2-oxoethyl}thio)acetic acid Chemical and Physical Properties

Names and Identifiers

• ({2-[(4-chlorophenyl)amino]-2-oxoethyl}thio)acetic acid
• NNA40904
• 2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)acetic acid
• 2-{[2-(4-chloroanilino)-2-oxoethyl]sulfanyl}acetic acid
• 3H-394S
• CS-0346381
• Z19691973
• CHEMBL4117119
• EN300-09830
• 2-((2-((4-Chlorophenyl)amino)-2-oxoethyl)thio)acetic acid
• 338409-04-4
• HMS1727G19
• 2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)aceticacid
• AKOS000564396
• Oprea1_464718
• CCG-296615
• 2-[2-(4-chloroanilino)-2-oxoethyl]sulfanylacetic acid
• MFCD00202278

• Inchi： 1S/C10H10ClNO3S/c11-7-1-3-8(4-2-7)12-9(13)5-16-6-10(14)15/h1-4H,5-6H2,(H,12,13)(H,14,15)
• InChI Key： FWDHMMXOGXPPLJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CSCC(=O)O)=O

Computed Properties

• Exact Mass: 259.0069920Da
• Monoisotopic Mass: 259.0069920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.7Ų

({2-[(4-chlorophenyl)amino]-2-oxoethyl}thio)acetic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：